Cas no 1142210-07-8 (3-(5-{[(2-Methylphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid)

• Product Name: 3-(5-{[(2-Methylphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid
• CAS No: 1142210-07-8
• MF: C₁₃H₁₃N₃O₃S
• MW: 291.325621366501
• CID: 3159701
• PubChem ID: 25220665
• Update Time: 2025-05-20

3-(5-{[(2-Methylphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-{[(2-Methylphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid
• ALBB-009617
• AKOS005172085
• 1142210-07-8
• 3-(5-(o-Tolylcarbamoyl)-1,3,4-thiadiazol-2-yl)propanoic acid
• STK505946
• 3-{5-[(2-methylphenyl)carbamoyl]-1,3,4-thiadiazol-2-yl}propanoic acid
• 3-(5-(o-Tolylcarbamoyl)-1,3,4-thiadiazol-2-yl)propanoicacid
• 1,3,4-thiadiazole-2-propanoic acid, 5-[[(2-methylphenyl)amino]carbonyl]-
• 3-[5-[(2-methylphenyl)carbamoyl]-1,3,4-thiadiazol-2-yl]propanoic acid

• MDL： MFCD12028290
• Inchi： 1S/C13H13N3O3S/c1-8-4-2-3-5-9(8)14-12(19)13-16-15-10(20-13)6-7-11(17)18/h2-5H,6-7H2,1H3,(H,14,19)(H,17,18)
• InChI Key： AMVBJNASGDTSAP-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC=CC=2C)=O)=NN=C1CCC(=O)O

Computed Properties

• Exact Mass: 291.06776246Da
• Monoisotopic Mass: 291.06776246Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(5-{[(2-Methylphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid

Comprehensive Overview of 3-(5-{[(2-Methylphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid (CAS No. 1142210-07-8)

3-(5-{[(2-Methylphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid (CAS No. 1142210-07-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique 1,3,4-thiadiazole core and propanoic acid side chain, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for targeting specific enzymes or receptors.

The structural complexity of 3-(5-{[(2-Methylphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid allows it to participate in diverse chemical reactions, making it a valuable intermediate in synthetic chemistry. Its carboxamide and thiadiazole functionalities contribute to its stability and reactivity, which are critical for designing novel therapeutic agents. Recent studies have explored its role in modulating inflammatory pathways and metabolic processes, aligning with current trends in precision medicine and personalized healthcare.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings due to its favorable ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). The integration of machine learning and cheminformatics tools has accelerated the identification of 3-(5-{[(2-Methylphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid as a potential lead molecule. This aligns with the growing demand for cost-effective and time-efficient drug development strategies, a hot topic in the pharmaceutical industry.

From a green chemistry perspective, the synthesis of 3-(5-{[(2-Methylphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid has been optimized to minimize environmental impact. Researchers are focusing on catalyst-free and solvent-free methodologies, addressing the global push for sustainable practices. This compound’s compatibility with biodegradable materials further enhances its appeal in eco-conscious applications, such as biomedical coatings and drug delivery systems.

The patent landscape surrounding CAS No. 1142210-07-8 reveals a growing interest in its therapeutic potential. Key areas of exploration include its use in neurodegenerative diseases, cancer therapeutics, and autoimmune disorders. These applications are highly relevant to current healthcare challenges, such as aging populations and the rise of chronic diseases. As a result, this compound is frequently searched in academic databases and pharmaceutical forums, reflecting its importance in modern research.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 3-(5-{[(2-Methylphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid. These methods ensure high purity and consistency, which are essential for reproducible results in preclinical studies. The compound’s spectral data and chromatographic profiles are well-documented, facilitating its adoption in standardized protocols.

In summary, 3-(5-{[(2-Methylphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid (CAS No. 1142210-07-8) represents a versatile and scientifically significant molecule. Its structural features, combined with its potential in drug development and biomedical research, position it as a compound of enduring interest. As the scientific community continues to unravel its mechanisms and applications, this molecule is poised to play a pivotal role in advancing health innovation and sustainable chemistry.